2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide

• IUPAC Name: 2-[(E)-benzylideneamino]oxy-N-(1-phenylpropan-2-yl)acetamide
• InChI: InChI=1S/C18H20N2O2/c1-15(12-16-8-4-2-5-9-16)20-18(21)14-22-19-13-17-10-6-3-7-11-17/h2-11,13,15H,12,14H2,1H3,(H,20,21)/b19-13+
• InChI Key: OHKGKNZNXXKALB-CPNJWEJPSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1)NC(=O)CON=CC2=CC=CC=C2
• Isomeric SMILES: CC(CC1=CC=CC=C1)NC(=O)CO/N=C/C2=CC=CC=C2
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide, also known as BZAA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide is not fully understood. However, it has been suggested that 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide may exert its biological effects by modulating the activity of certain enzymes and signaling pathways in cells.
Biochemical and Physiological Effects
2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide has been shown to exhibit anti-cancer and anti-inflammatory effects in vitro. It has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2), which are involved in inflammation and cancer progression. In addition, 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide has been shown to modulate the expression of certain genes involved in cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide in lab experiments is its relatively simple synthesis method. 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide is also stable under normal laboratory conditions, which makes it easy to handle and store. However, one limitation of using 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide is its limited solubility in water, which may affect its bioavailability and efficacy in certain experiments.

Future Directions

There are several future directions for research on 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide. One area of interest is the development of new 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide derivatives with improved bioavailability and efficacy. Another area of interest is the investigation of the mechanism of action of 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide in more detail, which may lead to the identification of new therapeutic targets. Finally, the potential applications of 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide in materials science and catalysis warrant further investigation.

Synthesis Methods

2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide is synthesized by reacting 2-amino-N-(1-methyl-2-phenylethyl)acetamide with benzaldehyde in the presence of a catalyst. The reaction yields 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide as a yellow crystalline solid with a melting point of 192-194°C.

Scientific Research Applications

2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide has been investigated for its anti-cancer and anti-inflammatory properties. In materials science, 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide has been used as a building block for the synthesis of new materials with potential applications in electronic devices. In catalysis, 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide has been studied as a catalyst for various organic reactions.